![molecular formula C7H5N3O B1531074 Imidazo[1,2-a]pyrazine-2-carbaldehyde CAS No. 1017782-15-8](/img/structure/B1531074.png)
Imidazo[1,2-a]pyrazine-2-carbaldehyde
Overview
Description
Imidazo[1,2-a]pyrazine acts as a versatile scaffold in organic synthesis and drug development . It is used in the synthesis of potential biologically active, novel imidazo[1,2-a]pyrimidine-based pyran analogs .
Synthesis Analysis
An efficient procedure between imidazo[1,2-a]pyrimidine-2-carbaldehyde, malononitrile, enolizable C–H activated acidic compounds, and sodium carbonate is described for the synthesis of potential biologically active, novel imidazo[1,2-a]pyrimidine-based pyran analogs through one pot, multicomponent reactions at room temperature . An efficient iodine-catalyzed method for synthesizing imidazo[1,2-a]pyrazines and imidazo[1,2-a]pyridines via one-pot three-component condensations has also been reported .
Molecular Structure Analysis
The molecular structure of Imidazo[1,2-a]pyrazine-2-carbaldehyde is characterized by the presence of an imidazo[1,2-a]pyrazine core, which acts as a versatile scaffold in organic synthesis and drug development .
Chemical Reactions Analysis
Imidazo[1,2-a]pyrazine acts as a versatile scaffold in organic synthesis and drug development . It is involved in various chemical reactions, including one-pot three-component condensations .
Scientific Research Applications
Organic Synthesis and Drug Development
Imidazo[1,2-a]pyrazine-2-carbaldehyde: serves as a versatile scaffold in organic synthesis, which is pivotal for drug development. Its structure allows for various substitutions that can lead to the creation of numerous bioactive molecules. This compound’s reactivity is exploited to synthesize compounds with potential therapeutic effects .
Biological Activity Profiling
The compound’s diverse biological activities are of significant interest. It has been used to develop molecules with various biological targets, including those with anti-cancer, anti-bacterial, and anti-viral properties. The ability to modify its structure systematically makes it a valuable tool for high-throughput screening in drug discovery .
Optoelectronic Devices
In the field of materials science, Imidazo[1,2-a]pyrazine-2-carbaldehyde derivatives have shown promise in the development of optoelectronic devices. These compounds can be used to create components for light-emitting diodes (LEDs) and other devices that require materials with specific electronic properties .
Sensor Technology
The unique chemical structure of this compound allows it to interact with various analytes, making it useful in sensor technology. Sensors based on Imidazo[1,2-a]pyrazine-2-carbaldehyde can detect environmental pollutants, biological markers, and other important substances with high sensitivity .
Confocal Microscopy and Imaging
Derivatives of Imidazo[1,2-a]pyrazine-2-carbaldehyde have been utilized as emitters for confocal microscopy and imaging. These applications take advantage of the compound’s fluorescent properties, which can be tuned for specific imaging requirements .
Anti-Cancer Drug Research
The compound’s potential in anti-cancer drug research is noteworthy. Its derivatives are being studied for their ability to inhibit the growth of cancer cells. The compound’s versatility allows for the design of molecules that can target specific pathways involved in cancer progression .
Neurological Disorder Treatment
Research into neurological disorders has also benefited from Imidazo[1,2-a]pyrazine-2-carbaldehyde . Its derivatives are being explored for their neuroprotective properties and their potential to treat conditions such as Alzheimer’s disease and Parkinson’s disease .
Agricultural Chemistry
In agricultural chemistry, Imidazo[1,2-a]pyrazine-2-carbaldehyde is used to create compounds that can serve as pesticides or herbicides. Its structural adaptability allows for the synthesis of molecules that are effective against a wide range of agricultural pests .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyrazine-2-carbaldehyde and its derivatives have been found to exhibit significant anticancer activities . The primary targets of this compound are cancer cells, particularly those of the Hep-2, HepG2, MCF-7, and A375 types . These cells are involved in various types of cancers, including liver, breast, and skin cancers .
Mode of Action
It is known that the compound interacts with its targets (cancer cells) and induces changes that lead to their death .
Biochemical Pathways
It is known that the compound has a broad-spectrum anti-influenza activity , suggesting that it may interfere with viral replication pathways
Pharmacokinetics
It is known that the compound exhibits good yields at room temperature, suggesting that it may have favorable bioavailability .
Result of Action
The primary result of the action of Imidazo[1,2-a]pyrazine-2-carbaldehyde is the death of cancer cells . The compound has been found to exhibit significant anticancer activities, with in vitro experimental results revealing promising leads with IC 50 values in the micromolar range against various types of cancer cells .
Action Environment
The action of Imidazo[1,2-a]pyrazine-2-carbaldehyde can be influenced by various environmental factors. For instance, the compound’s synthesis is catalyzed by iodine, suggesting that the presence of this element in the environment could enhance the compound’s action . Additionally, the compound’s action may be influenced by the pH, temperature, and other conditions of its environment.
properties
IUPAC Name |
imidazo[1,2-a]pyrazine-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O/c11-5-6-4-10-2-1-8-3-7(10)9-6/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJBCAVPRXDSHGZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(N=C2C=N1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30677805 |
Source
|
| Record name | Imidazo[1,2-a]pyrazine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30677805 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1017782-15-8 |
Source
|
| Record name | Imidazo[1,2-a]pyrazine-2-carboxaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1017782-15-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Imidazo[1,2-a]pyrazine-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30677805 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Imidazo[1,2-a]pyrazine-2-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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